Hsd17B13-IN-64
|
Hsd17B13-IN-81
|
Hdac6-IN-36
|
HIV capsid modulator 1
|
Hdac-IN-65
|
Hif-1|A-IN-7
|
H-DL-Pyr-Thr-xiHyp-Gly-Cys(1)-Cys(2)-Trp-His-Pro-Ala-Cys(1)-Gly-Lys-Asn-Arg-Cys(2)-NH2
|
Hdac-IN-69
|
H-Ala-Leu-Tyr-Lys-Lys-Leu-Leu-Lys-Lys-Leu-Leu-Lys-Ser-Ala-Lys-Lys-Leu-Gly-OH
|
Hyaluronic acid sodium salt
|
Hdac6-IN-37
|
Heteroclitin E
|
H-Lys-Tyr-Met-Cys-Asn-Ser-Ser-Cys-Met-OH
|
H-Tyr-His-Trp-Tyr-Gly-Tyr-Thr-Pro-Gln-Asn-Val-Ile-OH
|
H-Gly-Leu-Pro-Ala-Leu-Ile-Ser-Trp-Ile-Lys-Arg-Lys-Arg-Gln-Gln-Gly-NH2
|
Hsd17B13-IN-38
|
H-Tyr-His-Ile-Glu-Pro-Val-OH
|
Her2-IN-14
|
Hsd17B13-IN-9
|
H-Gly-Lys-Cys-Ser-Thr-Arg-Gly-Arg-Lys-Cys-Cys-Arg-Arg-Lys-Lys-OH
|
Hdac8-IN-7
|
H-Gly-Val-Ser-Gly-His-Gly-Gln-His-Gly-Val-His-Gly-OH
|
Hsd17B13-IN-100
|
H-Gln-Arg-Pro-Arg-OH
|
Hsd17B13-IN-12
|
Hdac6-IN-26
|
H-Asp-Pen(1)-Phe-D-Trp-Orn-Tyr-Cys(1)-Val-OH
|
Hdac6-IN-21
|
Hdac6-IN-24
|
Hdac6-IN-25
|
H-Ile-Arg-Ile-Ile-Leu-Arg-Ala-Gln-Gly-Ala-Leu-Lys-Ile-OH
|
Hsd17B13-IN-52
|
H-Cys-Ala-Gln-Lys-OH
|
Hsd17B13-IN-45
|
H-Lys-Ser-Ser-Thr-Arg-Gly-Arg-Lys-Ser-Ser-Arg-Arg-Lys-Lys-OH
|
Hsd17B13-IN-22
|
Hsd17B13-IN-91
|
Hsp70/sirt2-IN-2
|
Hsd17B13-IN-72
|
H-D-CHA-Ala-Arg-pNA (diacetate)
|
H-Trp-Cys-Lys-Pro-Lys-Pro-Lys-Pro-Arg-Cys-His-NH2
|
Hnpmi
|
Hsd17B13-IN-102
|
H-Thr-Arg-His-Val-Asn-Ile-Leu-Leu-Phe-Met-OH
|
Hpse1-IN-1
|
Homovanillic acid-d3-1
|
H-Arg-Asp-Gly-Gln-Ile-Leu-Ser-Thr-Trp-Tyr-OH
|
Hsd17B13-IN-11
|
Hdac6-IN-23
|
Hdac/nampt-IN-1
|
Hsd17B13-IN-14
|
Hiv-IN-8
|
Hsd17B13-IN-43
|
Halociline
|
H-His-Ser-Leu-Gly-Lys-Gln-Leu-Gly-His-Pro-Asp-Lys-Phe-OH
|
Hsd17B13-IN-51
|
Hsp70-Bim Inhibitor S1g-10
|
H-Val-Thr-Gly-Val-Thr-Ala-Val-Ala-Gln-Nle-Thr-Val-OH
|
Hdac6-IN-34
|
H-Lys-Glu-Met-Pro-Phe-Pro-Lys-Tyr-Pro-Val-Glu-Pro-OH
|
hMAO-A-IN-1
|
Hif-2|A-IN-9
|
Hppd-IN-2
|
Her2-IN-16
|
Heneicosanoyl-CoA
|
Hsd17B13-IN-62
|
H-Asp-Ala-Glu-Phe-Arg-His-Asp-Ser-Gly-Tyr-Glu-Val-His-His-Gln-Lys-Leu-Val-Phe-OH.CH3CO2H
|
Hsd17B13-IN-7
|
Her2-IN-19
|
hMAO-B-IN-7
|
Helianorphin-19
|
HIV-1 inhibitor-63
|
Halo tag TMR
|
Hsd17B13-IN-80
|
hMAO-B-IN-6
|
H-Ser-Thr-Ser-Gln-Lys-Ser-Ile-Val-Ala-Tyr-Thr-Met-OH
|
H-Pro-AMC hydrobromide salt
|
H-Phe-Lys-Arg-Ile-Val-Gln-Arg-Ile-Lys-Asp-Phe-Leu-Arg-Asn-Leu-Val-OH
|
H-Leu-Lys-D-Leu-Leu-Lys-D-Lys-Leu-D-Leu-D-Lys-Lys-Leu-Leu-D-Lys-Leu-Leu-NH2
|
Hdac-IN-66
|
HIV-1 inhibitor-61
|
H-Ile-Lys-Ile-Thr-Thr-Met-Leu-Ala-Lys-Leu-Gly-Lys-Val-Leu-Ala-His-Val-NH2
|
Hsd17B13-IN-54
|
Hdac-IN-68
|
Hbv-IN-44
|
heptadecan-9-yl 6-[(6-heptadecan-9-yloxy-6-oxohexyl)-(2-hydroxyethyl)amino]hexanoate
|
Hdac6-IN-31
|
Hdac-IN-71
|
H-Leu-Glu-Glu-Lys-Lys-Gly-Asn-Tyr-Val-OH
|
hERG-IN-2
|
H-Gly-Gly-Ala-Val-Val-Thr-Gly-Val-Thr-Ala-Val-Ala-OH
|
Hbv-IN-36
|
Hsd17B13-IN-25
|
Hdac/jak/brd4-IN-1
|
Heilaohuguosu G
|
Hosenkoside L
|
H-Leu-Gln-Glu-Glu-Asp-Thr-Gly-Glu-Tyr-Gly-Cys-Val-NH2
|
Hdac6-IN-32
|
Heroin-CH2-acid
|
H-Pro-Thr-Thr-Asp-Ser-Thr-Thr-Pro-Ala-Pro-Thr-Thr-Lys-OH
|